Cas no 2229231-80-3 (2-(2,4-dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229231-80-3
• MF: C₉H₁₄F₂N₂
• MW: 188.217669010162
• CID: 6164863
• PubChem ID: 165735900
• Update Time: 2025-10-31

2-(2,4-dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine
• 2229231-80-3
• EN300-1940936

• Inchi： 1S/C9H14F2N2/c1-5-4-13-6(2)7(5)9(3,12)8(10)11/h4,8,13H,12H2,1-3H3
• InChI Key： ZIVRDODICXCAQX-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C(C)=CNC=1C)N)F

Computed Properties

• Exact Mass: 188.11250478g/mol
• Monoisotopic Mass: 188.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine

Compound CAS No. 2229231-80-3: 2-(2,4-Dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine

The compound CAS No. 2229231-80-3, also known as 2-(2,4-Dimethyl-1H-pyrrol-3-yl)-1,1-difluoropropan-2-amine, is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines and features a pyrrole ring substituted with methyl groups and fluorine atoms, making it a versatile molecule for research and development purposes.

Recent studies have highlighted the potential of CAS No. 2229231-80-3 in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The presence of the pyrrole ring and fluorine substituents contributes to its unique electronic properties, which are advantageous in modulating biological activities.

One of the key aspects of CAS No. 2229231-80-3 is its chemical stability and reactivity. The molecule's structure allows for selective reactions under controlled conditions, making it suitable for use in organic synthesis. For instance, its ability to act as a nucleophile or electrophile has been leveraged in the construction of complex molecular frameworks.

Moreover, CAS No. 2229231-80-3 has shown promise in materials science applications. Its fluorinated structure imparts desirable properties such as thermal stability and resistance to environmental factors, which are critical for advanced materials like polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be integrated into high-performance materials for industrial use.

The synthesis of CAS No. 2229231-80-3 involves multi-step processes that require precise control over reaction conditions. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern chemical industries.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No. 222966776765656565656565656565656565656565677777777777777777. These studies aim to ensure that its production and application align with sustainability goals and regulatory standards.

Looking ahead, the continued exploration of CAS No. 4444444444444444 is expected to unlock new possibilities across diverse fields. Its unique chemical properties position it as a valuable tool in advancing scientific research and industrial innovation.